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Introduction
Radium bromide (RaBr₂), a salt of the highly radioactive element radium, has been a subject of

intense scientific interest since its discovery by Marie and Pierre Curie in 1898.[1] Its

radioactive properties, stemming from the decay of radium-226, have been pivotal in the

development of radiochemistry and radiotherapy.[1][2] Accurate measurement of its

radioactivity is crucial for applications in nuclear medicine, environmental monitoring, and

radiochemical research.

This document provides detailed experimental protocols for measuring the radioactivity of

radium bromide, catering to various levels of laboratory sophistication. It covers both historical

and modern techniques, from the foundational principles demonstrated by the Curies to

contemporary spectrometric methods.

Historical Context: The Curie Method
The pioneering work of Marie and Pierre Curie in isolating and characterizing radium laid the

groundwork for radioactivity measurement. Their method, while rudimentary by today's

standards, was remarkably effective. They utilized an ionization chamber connected to an

electrometer. The radiation emitted by a radium salt would ionize the air within the chamber,

creating a small electrical current that could be measured by the electrometer. The strength of
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the current was proportional to the radioactivity of the sample. This technique was crucial in

their discovery of radium and polonium.[3]

Modern Experimental Setups and Protocols
Several modern techniques offer high sensitivity and specificity for measuring the radioactivity

of radium and its isotopes. The choice of method often depends on the sample matrix, the

required level of accuracy, and the available equipment.

Gamma-Ray Spectrometry
Gamma-ray spectrometry is a non-destructive technique used to identify and quantify gamma-

emitting radionuclides. Radium-226 can be measured indirectly by detecting the gamma rays

emitted by its decay products, such as Lead-214 (²¹⁴Pb) and Bismuth-214 (²¹⁴Bi).[4][5] For

accurate measurement, the sample must be sealed for about 3 to 4 weeks to allow for secular

equilibrium to be established between Radium-226 and its progeny.[6]

Experimental Protocol: Measurement of Radium-226 in a Water Sample

Sample Preparation:

To a 1-liter water sample containing radium bromide, add a known amount of stable

barium carrier (e.g., barium chloride solution).

Acidify the solution with hydrochloric acid.

Heat the solution to boiling.

Add concentrated sulfuric acid to co-precipitate radium with barium as barium sulfate

(Ba(Ra)SO₄).[6][7]

Collect the precipitate by filtration, dry it, and weigh it to determine the chemical yield.

Secular Equilibrium:

Transfer the precipitate to a sealed container of a geometry suitable for the gamma-ray

detector.
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Store the sealed sample for at least 28 days to allow for the ingrowth of Radium-226

decay products and the establishment of secular equilibrium.[6]

Measurement:

Place the sealed sample in a lead-shielded High-Purity Germanium (HPGe) detector.

Acquire a gamma-ray spectrum for a sufficient counting time to achieve the desired

statistical accuracy.

Identify the characteristic gamma-ray peaks of ²¹⁴Pb (at 295.2 keV and 351.9 keV) and

²¹⁴Bi (at 609.3 keV, 1120.3 keV, and 1764.5 keV).

Data Analysis:

Calculate the net peak area for the identified gamma-ray lines.

Determine the activity of Radium-226 using the following formula, correcting for

background radiation, detector efficiency, gamma-ray emission probability, and the

chemical yield.

Activity (Bq/L) = (Net Count Rate) / (Efficiency × Emission Probability × Sample Volume ×

Yield)

Emanometry (Radon Emanation Technique)
This highly sensitive and selective method involves the measurement of Radon-222 (²²²Rn), the

gaseous daughter product of Radium-226. The radon is purged from the sample, allowed to

accumulate over a known period, and then measured in a scintillation counter (Lucas cell).[8][9]

[10]

Experimental Protocol: Measurement of Radium-226

Sample Preparation:

A sample containing radium bromide is placed in a specialized vessel called a bubbler.
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The radium is typically co-precipitated with barium sulfate and then redissolved in a

solution of ethylenediaminetetraacetic acid (EDTA) to enhance radon emanation.[9]

De-emanation:

Purge the solution in the bubbler with an inert gas (e.g., helium or nitrogen) for about 20

minutes to remove all existing ²²²Rn.

Seal the bubbler to start the "ingrowth" period of ²²²Rn. Record the exact time.[10]

Ingrowth:

Allow the sealed bubbler to stand for a known period, typically 14 to 18 hours, to allow for

the accumulation of ²²²Rn.[8][10]

Measurement:

Connect the bubbler to an evacuated Lucas cell (a type of scintillation detector).

Transfer the accumulated ²²²Rn from the bubbler into the Lucas cell.

Allow the Lucas cell to sit for about 3-4 hours to allow the short-lived radon daughters

(Polonium-218 and Polonium-214) to reach equilibrium with the radon.[8]

Place the Lucas cell in a photomultiplier tube assembly to count the alpha scintillations.

Data Analysis:

Calculate the Radium-226 activity based on the net count rate, the ingrowth time, the

decay constant of ²²²Rn, and the calibration factor of the Lucas cell.[11]

Alpha Spectrometry
Alpha spectrometry provides a direct measurement of alpha-emitting radium isotopes. It

requires meticulous sample preparation to create a thin, uniform source to minimize self-

absorption of the alpha particles.

Experimental Protocol: General Procedure
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Sample Preparation:

Dissolve the radium bromide sample.

Perform radiochemical separation to isolate radium from other interfering radionuclides.

This often involves co-precipitation with barium sulfate.[1]

Prepare a thin-source for counting, for example, by electrodeposition or microprecipitation

onto a stainless-steel disc.

Measurement:

Place the prepared source in a vacuum chamber with a solid-state alpha detector.

Evacuate the chamber to prevent alpha particle energy loss to air.

Acquire an alpha spectrum for a sufficient duration.

Data Analysis:

Identify the characteristic alpha energy peaks for the radium isotopes of interest (e.g.,

Radium-226 has a primary alpha energy of 4.78 MeV).[12]

Calculate the activity based on the net counts in the peak, detector efficiency, and

counting time.

Geiger-Müller Counter
A Geiger-Müller (GM) counter is a gas-filled detector suitable for general radiation detection

and for obtaining a relative measure of radioactivity. While not as precise as spectrometric

methods for identifying specific isotopes, it is a robust and common instrument in many

laboratories.

Experimental Protocol: General Procedure for Detection

Instrument Setup:

Turn on the GM counter and allow it to warm up.
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Determine the optimal operating voltage by plotting a characteristic curve of counts versus

voltage and selecting a voltage on the "plateau" region.[13][14]

Background Measurement:

With the radium bromide source absent, measure the background radiation for a set

period (e.g., 5-10 minutes) to determine the average background count rate.[15][16]

Sample Measurement:

Place the radium bromide sample at a fixed distance from the GM tube window.

Measure the count rate for the same period as the background measurement.

Data Analysis:

Subtract the average background count rate from the sample count rate to obtain the net

count rate, which is proportional to the activity of the sample.

Data Presentation
The following table summarizes typical quantitative data associated with the measurement of

Radium-226.

Parameter Value Reference

Half-life of Radium-226 1600 years [17]

Primary Alpha Particle Energy 4.78 MeV [12]

Primary Decay Product Radon-222 (²²²Rn) [18]

Typical Detection Limit

(Gamma Spectrometry)
1.6 mBq/L [6]

Typical Detection Limit

(Emanometry)
> 0.01 Bq/L [8]
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Below are diagrams illustrating the experimental workflows described.

Sample Preparation Secular Equilibrium Measurement Data Analysis

1 L Water Sample
+ Ba Carrier Acidify & Heat Co-precipitate

Ba(Ra)SO4 Filter, Dry, Weigh Seal Sample
(>28 days)

Place in HPGe
Detector

Acquire Gamma
Spectrum

Identify ²¹⁴Pb & ²¹⁴Bi
Peaks

Calculate Net
Peak Area

Calculate ²²⁶Ra
Activity

Click to download full resolution via product page

Caption: Workflow for Gamma-Ray Spectrometry.

Sample Preparation Ingrowth Measurement Data Analysis
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Calculate ²²⁶Ra
Activity

Click to download full resolution via product page

Caption: Workflow for Emanometry.

Safety Precautions
Radium bromide is a highly radioactive and toxic substance. All handling must be performed in

a designated radioactive materials laboratory by trained personnel. Appropriate personal

protective equipment (PPE), including lab coats, gloves, and safety glasses, is mandatory.

Shielding (e.g., lead bricks) should be used to minimize radiation exposure. All waste

generated must be disposed of as radioactive waste according to institutional and regulatory

guidelines. Due to its chemical similarity to calcium, radium, if ingested, can accumulate in

bones, posing a significant long-term health risk.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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